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Cat. No.: B095244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Phenylmethanesulfonamide is a crucial intermediate and building block in the synthesis of

various pharmaceutical compounds, particularly those targeting neurological disorders, and

serves as a structural motif in many bioactive molecules.[1][2] Its synthesis is of significant

interest for industrial and research applications. This document provides detailed protocols for

the large-scale synthesis of N-phenylmethanesulfonamide, focusing on two common methods

utilizing different bases. It includes comprehensive experimental procedures, quantitative data

summaries, and troubleshooting guidance to facilitate efficient and high-yield production.

General Reaction Pathway
The synthesis of N-phenylmethanesulfonamide is typically achieved through the nucleophilic

substitution reaction of aniline with methanesulfonyl chloride.[1][3] A base, such as pyridine or

triethylamine, is used to scavenge the hydrochloric acid generated during the reaction.[3] The

reaction proceeds via a nucleophilic attack of the nitrogen atom of aniline on the electrophilic

sulfur atom of methanesulfonyl chloride, followed by the elimination of a chloride ion and

deprotonation by the base to yield the final product.[3]
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Start

Dissolve Aniline & Pyridine
in Dichloromethane

Cool to 0°C

Add Methanesulfonyl Chloride
Dropwise at 0°C

Stir at 0°C for 30 min,
then at RT for 16h

Extract with 2N NaOH

Wash Aqueous Layer with DCM

Cool Aqueous Layer to 0°C

Acidify with conc. HCl to pH ~1

Filter, Wash with Cold Water, & Dry

N-Phenylmethanesulfonamide

 

Start

Dissolve Aniline & Triethylamine
in Dichloromethane

Cool to 0°C

Add Methanesulfonyl Chloride
Dropwise at 0°C

Warm to RT & Stir for 3h

Cool to 0°C

Add 10% NaOH & Stir

Separate Organic Layer

Wash Aqueous Layer with DCM

Combine & Wash Organic
Layers with Water

Dry over Na₂SO₄, Filter,
& Concentrate

N-Phenylmethanesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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